Cas no 326870-38-6 (3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide)

• Product Name: 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide
• CAS No: 326870-38-6
• MF: C₂₃H₁₈FN₃O₂S
• MW: 419.47132730484
• CID: 5771141
• PubChem ID: 1356253
• Update Time: 2025-06-08

3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(4-fluorophenyl)carbonyl]-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide
• BIM-0012014.P001
• AKOS000551233
• CB15276
• AB00100862-01
• Oprea1_831376
• CBMicro_012075
• F0421-0048
• Z56783022
• 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide
• STK860600
• Oprea1_214609
• SMSF0009594
• 326870-38-6
• Thieno[2,3-b]pyridine-5-carboxamide, 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenyl-

• Inchi： 1S/C23H18FN3O2S/c1-12-17(22(29)27-16-6-4-3-5-7-16)13(2)26-23-18(12)19(25)21(30-23)20(28)14-8-10-15(24)11-9-14/h3-11H,25H2,1-2H3,(H,27,29)
• InChI Key： YPJVSRSECRWBRS-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)F)=O)=C(C2C1=NC(C)=C(C(NC1C=CC=CC=1)=O)C=2C)N

Computed Properties

• Exact Mass: 419.11037616g/mol
• Monoisotopic Mass: 419.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide

Comprehensive Overview of 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide (CAS No. 326870-38-6)

The compound 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide, with CAS No. 326870-38-6, is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thieno[2,3-b]pyridine core, combined with functional groups such as 4-fluorobenzoyl and N-phenylcarboxamide, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its multifunctional pharmacophore design.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide structure aligns with this trend, as its fluorinated aromatic and hydrogen-bonding motifs are critical for optimizing binding affinity and selectivity. This compound's CAS No. 326870-38-6 is frequently searched in academic databases, reflecting its relevance in cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide involves multi-step reactions, including cyclization, amidation, and fluorobenzoylation. Its high purity and stability under physiological conditions make it suitable for in vitro and in vivo studies. Laboratories specializing in medicinal chemistry often prioritize this compound for its scaffold versatility, which allows for further derivatization to enhance bioactivity.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like CAS No. 326870-38-6. Machine learning models trained on structure-activity relationships (SAR) frequently incorporate its molecular features to predict novel therapeutic targets. Additionally, its logP and solubility profiles are optimized for blood-brain barrier penetration, a hot topic in CNS drug development.

Environmental and green chemistry considerations are also shaping the synthesis and application of 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing the growing emphasis on sustainable pharmaceutical production. This aligns with global trends toward eco-friendly synthesis and green solvents.

In summary, CAS No. 326870-38-6 represents a cutting-edge intersection of drug design, computational chemistry, and sustainable science. Its thienopyridine backbone and functional group diversity position it as a valuable tool for addressing unmet medical needs, while its synthetic adaptability ensures its continued relevance in evolving research paradigms.